(2E)-3-(4-chlorophenyl)-2-[2-(4-fluorophenyl)hydrazin-1-ylidene]-3-oxopropanal

• Molecular Formula: C15H10ClFN2O2
• Molecular Weight: 304.70 g/mol
• SMILES: C1=CC(=CC=C1C(=O)C(=CO)N=NC2=CC=C(C=C2)F)Cl
• InChI: InChI=1S/C15H10ClFN2O2/c16-11-3-1-10(2-4-11)15(21)14(9-20)19-18-13-7-5-12(17)6-8-13/h1-9,20H/b14-9-,19-18?
• InChIKey: WIWDZKDHLVWMDH-IXFCOJHASA-N

Researchers requiring systematic SAR exploration of arylhydrazono heterocycles face a gap between electron-neutral (4-H) and strongly electron-withdrawing (4-NO2, 4-Cl) analogs. This compound fills that gap with a precise 4-fluorophenyl substituent (σp = +0.06, π = +0.14), enabling fine-tuned electronic modulation without altering the 4-chlorobenzoyl pharmacophore. Ideal precursor for cyclocondensation to pyrazoles, isoxazoles, and bis-arylazo dyes. - Purity: ≥95% (HPLC) - Key Application: Ag(I) complexation, antimicrobial SAR, photophysical probe design - Supply: BenchChem stock with competitive pricing and global logistics

CAS 338400-44-5: Identity & Procurement

(2E)-3-(4-chlorophenyl)-2-[2-(4-fluorophenyl)hydrazin-1-ylidene]-3-oxopropanal (CAS 338400-44-5; molecular formula C₁₅H₁₀ClFN₂O₂; MW 304.70) is a 2-arylhydrazono-3-oxopropanal derivative bearing a 4-chlorobenzoyl moiety at the 3-position and a 4-fluorophenylhydrazono group at the 2-position . This compound belongs to the broader class of arylhydrazono-oxopropanals, which are established versatile intermediates for constructing nitrogen-containing heterocycles including pyrazoles, isoxazoles, pyridazines, and triazoles [1]. The compound exists predominantly in the (2E) configuration and features a conjugated hydrazono–enol system that is tautomerically related to the corresponding azo–enol form, 1-(4-chlorophenyl)-2-[(4-fluorophenyl)diazenyl]-3-hydroxyprop-2-en-1-one . Its hydrazone derivative (CAS 338414-21-4; C₁₅H₁₂ClFN₄O; MW 318.74) is also commercially available .

Heterocyclic library synthesis: pyrazoles, isoxazoles, pyridazines

Fluorine-specific SAR entry point on arylhydrazono scaffold

Ag(I) complex precursor for antimicrobial screening

Photophysical building block for optoelectronic fluorophores

• [1] Al-Shiekh MA, El-Din AMS, Hafez EA, Elnagdi MH. 2-Arylhydrazono-3-oxopropanals in heterocyclic synthesis: synthesis of arylazopyrazole, arylazoisoxazole and dialkylpyridazine-5,6-dicarboxylate derivatives. New one-step synthesis of arylazopyrimidines. J Heterocycl Chem. 2004;41:647–654. doi:10.1002/chin.200507034. View Source

Why In-Class Analogs Are Not Interchangeable

The 2-arylhydrazono-3-oxopropanal scaffold tolerates extensive aryl substitution at both the 2-hydrazono and 3-oxo positions, yet the precise identity of these aryl groups dictates downstream reactivity, physicochemical properties, and biological readout in ways that preclude simple interchange. The target compound's 4-fluorophenyl substituent on the hydrazono nitrogen imparts a distinct electronic withdrawal profile (Hammett σₚ = +0.06 for F vs σₚ = 0.00 for H) and lipophilicity increment (π = +0.14 for F vs π = 0.00 for H) relative to the unsubstituted phenyl analog (CHEBI:107142; CAS not assigned) [1]. In the context of Ag(I) complexation and antimicrobial evaluation, closely related analogs differing only in the hydrazono aryl group—namely 3-(4-chlorophenyl)-2-[2-(4-nitrophenyl)hydrazono]-3-oxopropanal (4A), the 4-methylphenyl analog (6A), and the unsubstituted phenyl analog (9A)—yielded Ag(I) complexes with measurably divergent antimicrobial potency profiles against Gram-positive, Gram-negative, and fungal strains [2]. These data demonstrate that even single-atom or single-substituent variations on the hydrazono aryl ring are not functionally silent and cannot be assumed interchangeable for procurement decisions where specific reactivity, photophysical response, or biological activity is required.

Electronic shift Hydrazono aryl substituents alter cyclization rates and regioselectivity; 4-F vs. 4-H or 4-Cl changes electrophilicity.

Lipophilicity drift Fluorine increases logP by ~0.14 vs. hydrogen, affecting partitioning and biological readout in Ag(I) complexes.

Activity divergence Antimicrobial rank-order shifts with even single-substituent changes on the hydrazono ring; analog interchange invalidates SAR.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. (Hammett σₚ and Hansch π values for aromatic substituents.) View Source
• [2] Al-Sulami AI, et al. Synthesis of silver(I) complexes containing 3-oxo-3-phenyl-2-(2-phenylhydrazono)propanal-based ligands as a multifunction platform for antimicrobial and optoelectronic applications. ACS Omega. 2023;8(26):23633–23642. doi:10.1021/acsomega.3c01646. PMID: 37426249. View Source

Differentiation Evidence vs. Closest Analogs

4-Fluoro vs. Unsubstituted: Electronic & Lipophilic Impact

The target compound carries a 4-fluorophenyl substituent on the hydrazono nitrogen, whereas the closest commercially cataloged analog—3-(4-chlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal (CHEBI:107142)—bears an unsubstituted phenyl group. Using established aromatic substituent constants, the 4-fluoro substituent introduces a Hammett σₚ value of +0.06 (electron-withdrawing by induction, electron-donating by resonance) compared to σₚ = 0.00 for hydrogen, and a Hansch hydrophobic constant π = +0.14 for fluorine vs. π = 0.00 for hydrogen [1]. These differences, while individually modest, are known to cumulatively affect hydrogen-bond acceptor capacity of the fluorine atom, metabolic stability of the aryl ring toward oxidative metabolism, and the overall molecular electrostatic potential surface, all of which can alter target binding and pharmacokinetic behavior in biological systems [2].

Electronic & lipophilic shift

Class-level

Δσₕ = +0.06; Δπ = +0.14 vs. 4-H

Modulates H-bond capacity and metabolic stability relative to unsubstituted phenyl analog

Substituent constants from benzoic acid/octanol models; not directly measured on hydrazono scaffold

Evidence Dimension	Hammett σₚ (electronic effect) and Hansch π (lipophilicity) of the 4-substituent on the hydrazono phenyl ring
Target Compound Data	σₚ = +0.06 (4-F); π = +0.14 (4-F)
Comparator Or Baseline	σₚ = 0.00 (4-H); π = 0.00 (4-H) for the phenyl analog CHEBI:107142
Quantified Difference	Δσₚ = +0.06; Δπ = +0.14 (target vs. unsubstituted phenyl analog)
Conditions	Standard aromatic substituent constants derived from benzoic acid ionization (σ) and octanol/water partitioning (π); not measured de novo on the hydrazono scaffold.

Why This Matters

These substituent constants translate into altered hydrogen-bonding propensity and lipophilicity that can differentiate receptor binding, cellular permeability, and metabolic susceptibility relative to the unsubstituted phenyl analog—critical considerations when selecting a synthetic intermediate for structure–activity relationship (SAR) exploration.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637–643. doi:10.1002/cbic.200300823. View Source

Substituent-Dependent Antimicrobial Activity in Ag(I) Complexes

A head-to-head study of three Ag(I) complexes derived from closely related 3-(4-chlorophenyl)-2-arylhydrazono-3-oxopropanal ligands—differing only in the hydrazono aryl substituent—revealed substituent-dependent antimicrobial potency. Ag(4A) (4-nitro), Ag(6A) (4-methyl), and Ag(9A) (unsubstituted phenyl) were tested against E. coli, K. pneumoniae, S. aureus, S. mutans, C. albicans, and A. niger. While the study did not include the 4-fluorophenyl analog (this compound), it demonstrated that the 4-nitro analog (4A) and 4-methyl analog (6A) yielded complexes with different inhibition zone diameters and MIC values relative to each other and to the unsubstituted phenyl analog (9A), confirming that the hydrazono aryl substituent is a functional determinant of bioactivity in this scaffold [1]. The 4-fluorophenyl derivative is expected to occupy an intermediate electronic space between the electron-donating 4-methyl and electron-withdrawing 4-nitro analogs, offering a distinct activity profile.

Antimicrobial Ag(I) complexes

Cross-study comparable

Substituent-dependent rank-order vs. 4-NO₂, 4-CH₃, 4-H analogs

Hydrazono aryl group is a functional determinant of antimicrobial readout

4-F analog not directly tested; activity inferred from electronic interpolation

Evidence Dimension	Antimicrobial activity of Ag(I) complexes of 2-arylhydrazono-3-oxopropanal ligands as a function of hydrazono aryl substituent
Target Compound Data	Not directly measured in the cited study; the 4-fluorophenyl analog was not among the tested ligands.
Comparator Or Baseline	Ag(4A) (4-NO₂): active; Ag(6A) (4-CH₃): active; Ag(9A) (4-H): active. Exact MICs and inhibition zones reported in the primary paper show substituent-dependent rank-order differences across six microbial strains.
Quantified Difference	Qualitative rank-order potency differences among 4-NO₂, 4-CH₃, and 4-H analogs are documented; the 4-F analog is predicted to differ from all three based on its distinct electronic character (σₚ = +0.06 for F vs. +0.78 for NO₂, –0.17 for CH₃, 0.00 for H).
Conditions	Agar well diffusion and broth microdilution assays; Gram-negative (E. coli ATCC 25922, K. pneumoniae ATCC 700603), Gram-positive (S. aureus ATCC 25923, S. mutans ATCC 25175), and fungal (C. albicans ATCC 10231, A. niger ATCC 16888) strains.

Why This Matters

This class-level dataset establishes that even minor hydrazono aryl modifications on the 3-(4-chlorophenyl)-3-oxopropanal core yield measurably different antimicrobial outcomes, directly supporting the scientific rationale for procuring the specific 4-fluorophenyl variant rather than any in-stock analog when fluorine-specific interactions are sought.

• [1] Al-Sulami AI, et al. Synthesis of silver(I) complexes containing 3-oxo-3-phenyl-2-(2-phenylhydrazono)propanal-based ligands as a multifunction platform for antimicrobial and optoelectronic applications. ACS Omega. 2023;8(26):23633–23642. doi:10.1021/acsomega.3c01646. PMID: 37426249. View Source

Substituent Effects on Photophysical Properties

A systematic study of N,N'-bis(2-(arylazo)-2-(aroyl)vinyl)ethane-1,2-diamines synthesized from various 2-arylhydrazono-3-oxopropanals (including derivatives with differing aryl substituents) showed that the identity of the aryl group modulates both the wavelength of maximum absorption (λₘₐₓ = 348–383 nm) and the molar extinction coefficient (ε = 0.89 × 10⁴ to 4.02 × 10⁴ M⁻¹ cm⁻¹), as well as the Stokes shift and fluorescence emission maxima (417–436 nm) [1]. The highest molar absorptivity (∼4.5 × 10⁴ M⁻¹ cm⁻¹) was observed in CHCl₃. While the specific 4-chlorophenyl/4-fluorophenyl combination was not individually reported, the study conclusively demonstrates that varying the aryl substituents on the 2-arylhydrazono-3-oxopropanal precursor produces measurable changes in photophysical output, establishing that the precise aryl combination is a critical variable for optoelectronic and fluorophore applications.

Photophysical tuning

Class-level

λₛₕ₝ 348–383 nm; ɛ up to 4.5×10⁴ M⁻¹cm⁻¹

Aryl identity controls absorption window and molar absorptivity

Class range from bis-arylazo derivatives; target combination not individually reported

Evidence Dimension	UV-Vis absorption range and molar extinction coefficient of bis-arylazo derivatives prepared from 2-arylhydrazono-3-oxopropanals
Target Compound Data	Not individually reported; the target compound is a member of the 2-arylhydrazono-3-oxopropanal class used as precursors in this study.
Comparator Or Baseline	Class range: λₘₐₓ = 348–383 nm; ε = 0.89–4.02 × 10⁴ M⁻¹ cm⁻¹; fluorescence emission λₑₘ = 417–436 nm (across various aryl-substituted derivatives).
Quantified Difference	The reported 1.4-fold to 4.5-fold variation in molar absorptivity and 35 nm range in λₘₐₓ across different aryl substitution patterns demonstrates that aryl identity is a first-order determinant of photophysical properties.
Conditions	UV-Vis and fluorescence spectroscopy in CHCl₃ and other solvents at ambient temperature; products characterized by single-crystal X-ray diffraction.

Why This Matters

For research groups developing fluorophores, dye-sensitized solar cell components, or photodiode materials based on the arylhydrazono-oxopropanal platform, the specific 4-chlorophenyl/4-fluorophenyl combination offers a distinct and non-interchangeable photophysical signature relative to other aryl combinations.

• [1] Alazemi AM, et al. Clean and efficient green protocol of N,N'-bis(2-(arylazo)-2-(aroyl)vinyl)ethane-1,2-diamines in aqueous medium without catalyst: synthesis and photophysical characterization. ACS Omega. 2024;9(48):47532–47542. doi:10.1021/acsomega.4c06250. PMID: 39651086. View Source

Heterocyclization Reactivity: 4-F vs. 4-Cl Hydrazono Analogs

2-Arylhydrazono-3-oxopropanals undergo cyclocondensation with bifunctional nucleophiles (e.g., hydrazines, hydroxylamine) to yield pyrazoles, isoxazoles, and related heterocycles. The electronic nature of the arylhydrazono substituent influences both the rate and regiochemical outcome of these cyclizations. The 4-fluorophenyl group (σₚ = +0.06) on the target compound presents a different electronic environment at the hydrazono β-nitrogen compared to the 4-chlorophenyl analog (σₚ = +0.23 for Cl) [1] or the 4-methylphenyl analog (σₚ = –0.17). In the 4-chlorophenyl/4-chlorophenyl bis-substituted analog (CAS 338400-41-2), the stronger electron withdrawal (σₚ = +0.23) at both positions alters the electrophilicity of the carbonyl and the nucleophilicity of the hydrazono nitrogen, potentially changing cyclization rates and product distribution relative to the mixed 4-chlorophenyl/4-fluorophenyl system [2]. This electronic differentiation is critical when the 2-arylhydrazono-3-oxopropanal is employed as a regioselective precursor in heterocyclic library synthesis.

Cyclization reactivity

Class-level

σₕ = +0.06 (4-F) vs. +0.23 (4-Cl), –0.17 (4-CH₃), 0.00 (H)

Intermediate electronic position for regioselective heterocyclization

Reactivity inferred from linear free-energy relationships; experimental validation recommended

Evidence Dimension	Hammett σₚ of the hydrazono aryl 4-substituent as a predictor of cyclization reactivity
Target Compound Data	σₚ = +0.06 (4-fluorophenylhydrazono)
Comparator Or Baseline	σₚ = +0.23 (4-chlorophenyl analog, CAS 338400-41-2); σₚ = –0.17 (4-methylphenyl analog, 6A); σₚ = 0.00 (phenyl analog, 9A)
Quantified Difference	Δσₚ = –0.17 relative to 4-Cl analog; Δσₚ = +0.23 relative to 4-CH₃ analog; Δσₚ = +0.06 relative to 4-H analog
Conditions	Electronic substituent constants derived from benzoic acid ionization; reactivity inference based on established linear free-energy relationships for hydrazone cyclocondensation reactions.

Why This Matters

The 4-fluorophenyl substituent occupies a unique intermediate electronic position among available analogs, offering a differentiated reactivity window for heterocyclic chemists seeking to tune cyclization rates, regioselectivity, and product yields in library synthesis without resorting to strongly deactivating (NO₂) or activating (CH₃, OCH₃) groups.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. View Source
• [2] Al-Shiekh MA, El-Din AMS, Hafez EA, Elnagdi MH. 2-Arylhydrazono-3-oxopropanals in heterocyclic synthesis. J Heterocycl Chem. 2004;41:647–654. doi:10.1002/chin.200507034. View Source

Research & Industrial Application Scenarios

Fluorine-Specific SAR on Hydrazono Scaffold

Researchers engaged in structure–activity relationship (SAR) campaigns on arylhydrazono-derived heterocycles can use this compound as the specific 4-fluorophenyl entry in a matrix of hydrazono aryl substituents. The 4-fluoro substituent provides a modest electron-withdrawing effect (σₚ = +0.06) and incremental lipophilicity (π = +0.14) relative to hydrogen, filling a gap between electron-neutral (4-H), electron-donating (4-CH₃), and strongly electron-withdrawing (4-NO₂, 4-Cl) analogs [1]. This enables systematic exploration of fluorine-mediated effects on target binding without altering the 4-chlorobenzoyl pharmacophore at the 3-position. The distinct hydrogen-bond acceptor capacity of the C–F bond may also be probed in co-crystallography studies [2].

Regioselective Synthesis of Pyrazoles and Isoxazoles

The compound serves as a direct precursor for cyclocondensation reactions yielding 4-(4-chlorobenzoyl)-2-(4-fluorophenyl)pyrazoles upon treatment with hydrazine hydrate, or the corresponding isoxazoles with hydroxylamine [1]. The mixed halogen substitution pattern (4-Cl on the aroyl; 4-F on the hydrazono) is not commercially available on the pre-formed heterocyclic products, making this precursor the most practical entry point for synthesizing these specific substitution patterns. The differentiated electronic environment at the hydrazono group relative to the bis-4-chlorophenyl analog (σₚ = +0.23 vs. +0.06) can be exploited to control regiochemistry in unsymmetrical cyclization with bifunctional nucleophiles [3].

Ag(I) Antimicrobial Complexes with Fluorinated Ligand

Building on the demonstrated antimicrobial efficacy of Ag(I) complexes derived from 3-(4-chlorophenyl)-2-arylhydrazono-3-oxopropanal ligands (compounds 4A, 6A, 9A) [1], researchers can generate the corresponding Ag(I) complex of this 4-fluorophenyl analog for comparative antimicrobial evaluation. The 4-fluorophenyl variant is expected to yield a complex with distinct lipophilicity, membrane permeability, and target binding relative to the published 4-H, 4-CH₃, and 4-NO₂ analogs, potentially filling a gap in the activity spectrum between the electron-neutral and electron-withdrawing extremes.

Optoelectronic Materials from Bis-Arylazo Derivatives

The compound can be employed as a 2-arylhydrazono-3-oxopropanal precursor in the green aqueous synthesis of N,N'-bis(2-(arylazo)-2-(aroyl)vinyl)ethane-1,2-diamines, following the microwave-assisted protocol of Alazemi et al. [1]. The resulting bis-arylazo derivative bearing both 4-chlorophenyl and 4-fluorophenyl termini is expected to exhibit UV-Vis absorption and fluorescence properties within the reported class range (λₘₐₓ = 348–383 nm; λₑₘ = 417–436 nm) but with a specific photophysical signature determined by the dual-halogen substitution pattern. This offers a tunable fluorophore building block for dye-sensitized solar cells and photodiode applications where specific absorption/emission windows are required.

Application

Selection Property

Validation Focus

Fluorinated SAR studies

4-Fluoro electronic & lipophilic modulation

Target binding and permeability SAR

Pyrazole/isoxazole regioselective synthesis

Mixed halogen substitution pattern

Cyclocondensation selectivity

Ag(I) antimicrobial screening

Ligand electronic character

Strain-panel antimicrobial review

Optoelectronic fluorophore design

Dual-halogen photophysical signature

Absorption/emission window tuning

• [1] Alazemi AM, et al. Clean and efficient green protocol of N,N'-bis(2-(arylazo)-2-(aroyl)vinyl)ethane-1,2-diamines in aqueous medium without catalyst: synthesis and photophysical characterization. ACS Omega. 2024;9(48):47532–47542. doi:10.1021/acsomega.4c06250. PMID: 39651086. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem. 2004;5(5):637–643. doi:10.1002/cbic.200300823. View Source
• [3] Al-Shiekh MA, El-Din AMS, Hafez EA, Elnagdi MH. 2-Arylhydrazono-3-oxopropanals in heterocyclic synthesis. J Heterocycl Chem. 2004;41:647–654. doi:10.1002/chin.200507034. View Source